![molecular formula C11H20KNO10S3 B091168 potassium;[(Z)-[4-methylsulfinyl-1-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]sulfanylbutylidene]amino] sulfate CAS No. 15592-34-4](/img/structure/B91168.png)
potassium;[(Z)-[4-methylsulfinyl-1-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]sulfanylbutylidene]amino] sulfate
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Overview
Description
Glucoiberin potassium salt analytical standard provided with w/w absolute assay, to be used for quantitative titration.
Scientific Research Applications
Chemical Synthesis and Reactions
- Potassium phenoxide reacts with specific sulfanyl compounds, leading to the formation of various nitro derivatives and quinolines. These reactions are significant in the synthesis of complex organic compounds (Máslankiewicz et al., 2005).
Agricultural Applications
- Potassium sulfate, a compound related to the subject chemical, is utilized in the production of multicomponent fertilizers. These fertilizers are chloride-free, making them suitable for various agricultural purposes (Mientka et al., 2008).
Medical and Biological Synthesis
- The synthesis of novel 3-formamido-3-acylamino-monobactams involves potassium salts of related chemical structures. These syntheses contribute to the development of new medical and biological compounds (Branch et al., 1989).
Fertilization and Soil Health
- Potassium sulfate, which is structurally similar, is used as a fertilizer, especially for cotton under saline conditions. Its application results in improved yields, fiber quality, and soil potassium content (Yang et al., 2017).
Chemical Reactions and Synthesis
- The use of potassium persulfate in chemical reactions, for instance, in the Elbs persulfate oxidation, is pivotal in the synthesis of hydroxypyrimidines, demonstrating its role in organic chemistry (Hurst, 1983).
properties
CAS RN |
15592-34-4 |
---|---|
Molecular Formula |
C11H20KNO10S3 |
Molecular Weight |
461.6 g/mol |
IUPAC Name |
potassium;[(E)-[4-methylsulfinyl-1-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]sulfanylbutylidene]amino] sulfate |
InChI |
InChI=1S/C11H21NO10S3.K/c1-24(17)4-2-3-7(12-22-25(18,19)20)23-11-10(16)9(15)8(14)6(5-13)21-11;/h6,8-11,13-16H,2-5H2,1H3,(H,18,19,20);/q;+1/p-1/b12-7+;/t6-,8-,9+,10-,11+,24?;/m1./s1 |
InChI Key |
PJZYNAFZGIIKQD-LUFJGRCYSA-M |
Isomeric SMILES |
CS(=O)CCC/C(=N\OS(=O)(=O)[O-])/S[C@H]1[C@@H]([C@H]([C@@H]([C@H](O1)CO)O)O)O.[K+] |
SMILES |
CS(=O)CCCC(=NOS(=O)(=O)[O-])SC1C(C(C(C(O1)CO)O)O)O.[K+] |
Canonical SMILES |
CS(=O)CCCC(=NOS(=O)(=O)[O-])SC1C(C(C(C(O1)CO)O)O)O.[K+] |
Other CAS RN |
15592-34-4 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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